2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C15H13N3OS2/c1-10-17-18-15(21-10)20-9-14(19)16-13-7-6-11-4-2-3-5-12(11)8-13/h2-8H,9H2,1H3,(H,16,19)
• InChI Key: QSHTUAWNYPRAKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4 g/mol

Description

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide, also known as MTNA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTNA is a synthetic compound that belongs to the class of thioamide derivatives.

Mechanism of Action

The exact mechanism of action of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways involved in inflammation, pain, and cancer. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It also inhibits the activity of enzymes involved in the biosynthesis of these mediators. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has also been shown to induce apoptosis in cancer cells by activating various cell death pathways.
Biochemical and Physiological Effects:
2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis. It also exhibits anti-tumor properties and induces apoptosis in cancer cells. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to modulate various signaling pathways involved in inflammation, pain, and cancer.

Advantages and Limitations for Lab Experiments

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its potential therapeutic applications in various disease conditions. However, there are also some limitations to using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide in lab experiments. Its exact mechanism of action is not fully understood, and further studies are needed to elucidate its therapeutic potential.

Future Directions

There are several future directions for research on 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide. One possible direction is to study its potential therapeutic applications in other disease conditions such as inflammatory bowel disease, multiple sclerosis, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, with the aim of identifying novel targets for drug development. Additionally, further studies are needed to evaluate the safety and efficacy of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide in clinical trials.

Synthesis Methods

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide can be synthesized using a multi-step process that involves the reaction of 2-naphthylacetic acid with thionyl chloride to form 2-naphthylacetyl chloride. This intermediate is then reacted with 5-methyl-1,3,4-thiadiazol-2-thiol to produce 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide.

Scientific Research Applications

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been studied extensively for its potential therapeutic applications in various disease conditions. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been studied in animal models of rheumatoid arthritis, where it was found to reduce inflammation and joint damage. It has also been studied in animal models of cancer, where it was found to inhibit tumor growth and induce apoptosis in cancer cells.